Cas no 1692578-52-1 (3-(4-Ethylcyclohexyl)-5-methylpiperidine)

• Product Name: 3-(4-Ethylcyclohexyl)-5-methylpiperidine
• CAS No: 1692578-52-1
• MF: C₁₄H₂₇N
• MW: 209.370884180069
• CID: 6313043
• PubChem ID: 106779614
• Update Time: 2025-05-19

3-(4-Ethylcyclohexyl)-5-methylpiperidine Chemical and Physical Properties

Names and Identifiers

• 1692578-52-1
• EN300-722160
• 3-(4-ethylcyclohexyl)-5-methylpiperidine
• 3-(4-Ethylcyclohexyl)-5-methylpiperidine

• Inchi： 1S/C14H27N/c1-3-12-4-6-13(7-5-12)14-8-11(2)9-15-10-14/h11-15H,3-10H2,1-2H3
• InChI Key： AWAZQCPZPQSNAA-UHFFFAOYSA-N
• SMILES： N1CC(C)CC(C1)C1CCC(CC)CC1

Computed Properties

• Exact Mass: 209.214349865g/mol
• Monoisotopic Mass: 209.214349865g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 12Ų

Additional information on 3-(4-Ethylcyclohexyl)-5-methylpiperidine

Introduction to 3-(4-Ethylcyclohexyl)-5-methylpiperidine (CAS No. 1692578-52-1)

3-(4-Ethylcyclohexyl)-5-methylpiperidine, identified by the Chemical Abstracts Service (CAS) number 1692578-52-1, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This piperidine derivative, characterized by its unique structural framework, has garnered attention due to its potential applications in drug development and molecular pharmacology. The compound's molecular structure incorporates a cyclohexyl side chain and a methyl substituent on the piperidine ring, which contribute to its distinct chemical properties and reactivity.

The synthesis and characterization of 3-(4-Ethylcyclohexyl)-5-methylpiperidine involve rigorous methodologies that align with modern chemical synthesis techniques. Advanced spectroscopic methods, such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS), are employed to confirm the compound's structural integrity. These analytical techniques provide detailed insights into the molecular architecture, ensuring that the compound meets the stringent purity standards required for pharmaceutical applications.

In recent years, there has been growing interest in piperidine derivatives due to their versatility as pharmacophores in drug design. The presence of the 4-ethylcyclohexyl group and the 5-methyl substituent in 3-(4-Ethylcyclohexyl)-5-methylpiperidine imparts specific physicochemical properties that make it a valuable candidate for further exploration. These properties include solubility, lipophilicity, and metabolic stability, which are critical factors in determining a compound's efficacy and safety profile.

One of the most compelling aspects of 3-(4-Ethylcyclohexyl)-5-methylpiperidine is its potential role in the development of novel therapeutic agents. Piperidine derivatives have been widely studied for their ability to modulate various biological pathways, making them attractive candidates for drugs targeting neurological disorders, cardiovascular diseases, and infectious diseases. The structural features of this compound suggest that it may exhibit inhibitory activity against certain enzymes or receptors, which could be exploited for therapeutic benefit.

Recent research has highlighted the importance of optimizing the structural motifs of piperidine derivatives to enhance their pharmacological activity. The 4-ethylcyclohexyl group in 3-(4-Ethylcyclohexyl)-5-methylpiperidine contributes to steric hindrance, which can influence binding affinity to biological targets. Additionally, the 5-methyl substituent may enhance metabolic stability, reducing the likelihood of rapid degradation in vivo. These factors are crucial in designing molecules that can withstand physiological conditions while maintaining their therapeutic efficacy.

The pharmacokinetic profile of 3-(4-Ethylcyclohexyl)-5-methylpiperidine is another area of interest. Studies have shown that modifications in the piperidine ring can significantly impact absorption, distribution, metabolism, and excretion (ADME) properties. Understanding these relationships is essential for predicting how a drug will behave in the human body and for optimizing dosing regimens. Advanced computational models and experimental techniques are being employed to elucidate the ADME properties of this compound, providing valuable insights for future drug development efforts.

In conclusion, 3-(4-Ethylcyclohexyl)-5-methylpiperidine (CAS No. 1692578-52-1) represents a promising compound in pharmaceutical research. Its unique structural features and potential pharmacological applications make it a subject of considerable interest among scientists working in medicinal chemistry and drug discovery. As research continues to uncover new therapeutic targets and develop innovative synthetic strategies, compounds like this one will play an increasingly important role in shaping the future of medicine.